Cas no 1159981-33-5 (3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1159981-33-5
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 5734363
• PubChem ID: 124203393
• Update Time: 2025-07-23

3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid
• C18H15NO5
• 3-[4-(4-METHOXYPHENOXY)PHENYL]-5-METHYL-1,2-OXAZOLE-4-CARBOXYLIC ACID
• 1159981-33-5

• Inchi： 1S/C18H15NO5/c1-11-16(18(20)21)17(19-24-11)12-3-5-14(6-4-12)23-15-9-7-13(22-2)8-10-15/h3-10H,1-2H3,(H,20,21)
• InChI Key： METKAUJZYKZCHF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2C=CC(=CC=2)OC2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 325.09502258g/mol
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid

Introduction to 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 1159981-33-5)

3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid, identified by the CAS number 1159981-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a phenyl ring substituted with a methoxy group and another phenyl ring linked through a phenoxy bridge, contributes to its unique chemical properties and potential pharmacological applications.

The structural framework of 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid incorporates an isoxazole core, which is a five-membered ring containing an oxygen atom and a nitrogen atom. This core structure is flanked by two phenyl rings, one of which is further modified with a methoxy group at the para position. Such structural features are not only chemically intriguing but also suggest potential interactions with biological targets, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in isoxazole derivatives due to their demonstrated efficacy in various therapeutic areas. The 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid structure, with its dual phenyl rings and methoxy substitution, positions it as a versatile scaffold for designing novel bioactive molecules. Researchers have been exploring its potential in modulating enzyme activities and receptor interactions, which are critical for treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of this compound is its ability to engage with multiple biological pathways simultaneously. The phenolic groups and the methoxy substituent can participate in hydrogen bonding and hydrophobic interactions, enhancing its binding affinity to target proteins. Additionally, the isoxazole ring itself can serve as a pharmacophore, contributing to the compound's biological activity. These features make 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid an attractive candidate for further development as an active pharmaceutical ingredient (API).

Recent studies have highlighted the importance of optimizing the substitution patterns on the phenyl rings to enhance bioactivity. The methoxy group in particular has been shown to improve solubility and metabolic stability, while also increasing binding affinity to certain enzymes. For instance, modifications of this type have led to the discovery of novel inhibitors targeting kinases and other therapeutic enzymes. The 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid structure represents an excellent starting point for such optimization efforts.

The synthesis of 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isoxazole ring typically involves cyclization reactions between appropriate precursors under acidic or basic conditions. Subsequent functionalization steps, such as the addition of the methoxy group and the phenoxy bridge, demand careful selection of reagents and catalysts to ensure high yield and purity.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, molecular docking simulations have revealed that slight changes in the positioning of the phenyl rings can significantly alter interactions with target proteins.

In conclusion, 3-(4-(4-Methoxyphenoxy)phenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 1159981-33-5) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Further research into its pharmacological properties and synthetic optimization will likely uncover new therapeutic opportunities in various medical fields. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing next-generation pharmaceuticals.